N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide
• InChI: InChI=1S/C17H14IN3O2/c1-10-7-8-14-19-11(2)15(17(23)21(14)9-10)20-16(22)12-5-3-4-6-13(12)18/h3-9H,1-2H3,(H,20,22)
• InChI Key: OMVCWHUFOJXUTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)NC(=O)C3=CC=CC=C3I)C)C=C1
• Molecular Formula: C17H14IN3O2
• Molecular Weight: 419.22 g/mol

Description

“N-(2,7-Dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide” is a chemical compound with the molecular formula C17H14IN3O2. It has an average mass of 419.216 Da and a monoisotopic mass of 419.013062 Da.

Scientific Research Applications

Antimalarial Activity

Pyrido[1,2-a]pyrimidin-4-ones, a class to which N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide belongs, have been synthesized and evaluated for their antimalarial activity. These compounds showed moderate antimalarial activity against the chloroquine-sensitive Pf 3D7 strain of malaria. The study highlighted the antimalarial potential of this chemical class, suggesting the relevance of the pyrido[1,2-a]pyrimidin-4-one scaffold in antimalarial drug development (Mane et al., 2014).

Insecticidal and Antibacterial Potential

The pyrimidine-linked pyrazole derivatives, which are structurally related to N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide, have been explored for their insecticidal and antibacterial properties. These studies indicate the potential use of this class of compounds in developing new insecticidal and antimicrobial agents (Deohate & Palaspagar, 2020).

Anticancer Properties

Compounds structurally similar to N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-iodobenzamide have been identified as potential anticancer agents. For instance, AZD4877, a compound from the same family, exhibited significant biochemical potency and pharmaceutical properties suitable for clinical development as a cancer treatment. This highlights the potential role of pyrido[1,2-a]pyrimidine derivatives in cancer therapy (Theoclitou et al., 2011).

Crystal Structure Analysis

The crystal structure of pyrido[1,2-a]pyrimidin-4-ones has been studied, providing valuable insights into the structural aspects of these compounds. Such studies are crucial for understanding the physicochemical properties and reactivity of these molecules, which can aid in the development of new drugs and materials (Anthal et al., 2014).